3,4-difluoro-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C15H10F3N5O/c16-10-2-4-11(5-3-10)23-14(20-21-22-23)8-19-15(24)9-1-6-12(17)13(18)7-9/h1-7H,8H2,(H,19,24)
• InChI Key: JNMOQTRFEVRTOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=NN=N2)CNC(=O)C3=CC(=C(C=C3)F)F)F
• Molecular Formula: C15H10F3N5O
• Molecular Weight: 333.27 g/mol

Description

3,4-difluoro-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide is a chemical compound that has gained significant attention in scientific research. This compound is a tetrazole-based benzamide derivative that has shown promising results in various studies. It is a potential candidate for the development of new drugs due to its unique properties and mechanisms of action.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of fluorinated compounds like "3,4-difluoro-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide" often involves complex reactions that introduce fluorine atoms or fluorine-containing groups into organic molecules. These reactions are crucial for developing compounds with desired physical, chemical, and biological properties. For example, research on the synthesis of fluorobenzamides and their analogs has demonstrated significant antimicrobial activity, highlighting the importance of fluorine incorporation for enhancing biological efficacy (Desai et al., 2013).

Antipathogenic Activity

Compounds with structures similar to "3,4-difluoro-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide" have been synthesized and tested for their interaction with bacterial cells. The antipathogenic activity of these compounds, especially against strains like Pseudomonas aeruginosa and Staphylococcus aureus, known for their biofilm-forming capabilities, underscores the potential of fluorinated benzamides in developing new antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Material Science Applications

The unique properties of fluorinated compounds extend beyond biological applications to material science. For instance, the development of cross-linkable N,N,N',N'-tetraphenyl-1,1'-biphenyl-4,4'-diamine (TPD)-based hole-transporting materials with fluorine substitutions has shown promising results in improving the performance of polymer light-emitting diodes (LEDs). This application illustrates the versatility of fluorinated compounds in enhancing electronic and photonic device functionalities (Cheng et al., 2011).